Cas no 2223044-76-4 (3-Bromo-6-methylpyridine-4-boronic acid pinacol ester)

• Product Name: 3-Bromo-6-methylpyridine-4-boronic acid pinacol ester
• CAS No: 2223044-76-4
• MF: C₁₂H₁₇BBrNO₂
• MW: 297.983882665634
• CID: 6813934
• PubChem ID: 133662178
• Update Time: 2025-03-03

3-Bromo-6-methylpyridine-4-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-methylpyridine-4-boronic acid pinacol ester
• CS-32553
• 2223044-76-4

• Inchi： 1S/C12H17BBrNO2/c1-8-6-9(10(14)7-15-8)13-16-11(2,3)12(4,5)17-13/h6-7H,1-5H3
• InChI Key： WFTOKGGHNYLICJ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C)C=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 297.05357Da
• Monoisotopic Mass: 297.05357Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4Ų